Mesaconine

• Molecular Formula: C24H39NO9
• Molecular Weight: 485.6 g/mol
• InChI: InChI=1S/C24H39NO9/c1-25-8-21(9-31-2)11(26)6-12(32-3)23-10-7-22(29)18(27)13(10)24(30,19(28)20(22)34-5)14(17(23)25)15(33-4)16(21)23/h10-20,26-30H,6-9H2,1-5H3/t10-,11-,12+,13-,14+,15+,16-,17?,18-,19+,20+,21+,22-,23+,24-/m1/s1
• InChIKey: GQRPJUIKGLHLLN-VSTHTWNCSA-N

Mesaconine for Cardiotonic and Renoprotective Research: A Procurement-Focused Baseline

Mesaconine is a C19-diterpenoid alkaloid derived from the lateral roots of Aconitum carmichaelii (Fuzi), identified as a non-ester, aminoalcohol-type compound with cardiotonic activity [1]. Unlike its diester-diterpenoid alkaloid (DDA) precursors, mesaconine lacks ester groups, a structural feature associated with significantly reduced cardiotoxicity [2]. Preclinical studies demonstrate its mechanism involves the restoration of mitochondrial function and activation of PINK1-dependent mitophagy [3], positioning it as a low-toxicity lead for cardioprotective and renoprotective applications [4].

Cardiotonic research model fit (sustained inotropy, heart-rate independent)

PINK1-dependent mitophagy study fit

Acute kidney injury model research (mitochondrial restoration)

Low-toxicity bioactive alkaloid (ester-free C19-diterpenoid)

• [1] Liu XX, Jian XX, Cai XF, Chao RB, Chen QH, Chen DL, Wang XL. Cardioactive C₁₉-diterpenoid alkaloids from the lateral roots of Aconitum carmichaeli 'Fu Zi'. Chem Pharm Bull (Tokyo). 2012;60(1):144-9. View Source
• [2] Wang FP, Chao RB. On the Famous Traditional Chinese Medicine 'Fu Zi': Discovery, Research, and Development of Cardioactive Constituent Mesaconine. Nat Prod Bioprospect. 2021 Feb;11(1):15-20. View Source
• [3] Zhou JC, Jin CC, Wei XL, Xu RB, Wang RY, Zhang ZM, Tang B, Yu JM, Yu JJ, Shang S, Lv XX, Hua F, Li PP, Hu ZW, Shen YM, Wang FP, Ma XY, Cui B, Geng FN, Zhang XW. Mesaconine alleviates doxorubicin-triggered cardiotoxicity and heart failure by activating PINK1-dependent cardiac mitophagy. Front Pharmacol. 2023 Apr 12;14:1118017. View Source
• [4] Rui Y, Zhang X, Min X, Xie H, Ma X, Geng F, Liu R. Unlocking renal Restoration: Mesaconine from Aconitum plants restore mitochondrial function to halt cell apoptosis in acute kidney injury. Int Immunopharmacol. 2024 Apr 30;131:112170. View Source

Why In-Class Aconitum Alkaloids Cannot Substitute for Mesaconine in Preclinical Research

Substituting mesaconine with structurally related C19-diterpenoid alkaloids such as hypaconine, mesaconitine, or benzoylmesaconine is scientifically unjustifiable due to profound differences in cardiac activity magnitude, mitochondrial energetic effects, and toxicity profiles. Quantitative structure-activity relationship (SAR) studies reveal that subtle modifications—specifically the presence or absence of ester groups at C-8 and C-14—dictate whether a compound acts as a cardiotonic agent or a cardiotoxin [1]. For instance, while mesaconine and hypaconine share strong cardiac actions, they are not interchangeable due to divergent potencies and mechanisms [2]. More critically, the diester analog mesaconitine exhibits potent mitochondrial inhibitory activity (IC₅₀ 1.82 μg/mL) and lethal cardiotoxicity, whereas mesaconine promotes mitochondrial function and demonstrates a favorable safety profile [3][4]. Thus, procurement decisions must be guided by compound-specific evidence rather than class-based assumptions.

Hypaconine

Sustained vs. transient inotropic profile may not transfer; cardiac output duration differs.

Diester analogs (mesaconitine, aconitine)

Mitochondrial inhibition vs. mitophagy promotion; functional divergence with esterification.

Esterification status

Toxicity profile differs substantially; class-level substitution may introduce cardiotoxicity risks.

• [1] Jian XX, Tang P, Liu XX, Chao RB, Chen QH, She XK, Chen DL, Wang FP. Structure-cardiac activity relationship of C19-diterpenoid alkaloids. Nat Prod Commun. 2012 Jun;7(6):713-20. View Source
• [2] Liu XX, Jian XX, Cai XF, Chao RB, Chen QH, Chen DL, Wang XL. Cardioactive C₁₉-diterpenoid alkaloids from the lateral roots of Aconitum carmichaeli 'Fu Zi'. Chem Pharm Bull (Tokyo). 2012;60(1):144-9. View Source
• [3] Zhang DK, Yang ZR, Han X, Lin JZ, Li CY, Yang M, Wang JB, Zhao YL, Xiao XH. Microcalorimetric investigation of six alkaloids from Radix Aconite Lateralis Preparata (Fuzi) on the metabolic activity of mitochondria isolated from rat liver. J Therm Anal Calorim. 2017;130:1707–1715. View Source
• [4] Liu F, Tan X, Han X, Li X, Li N, Zhang W, Wang J, Xiao X. Aconitum alkaloids induce cardiotoxicity and apoptosis in embryonic zebrafish by influencing the expression of cardiovascular relative genes. Toxicol Lett. 2019 May 1;305:10-18. View Source

Quantitative Differentiation of Mesaconine: A Procurement-Focused Evidence Guide

Cardiotonic Efficacy: Mesaconine vs. Hypaconine in Isolated Bullfrog Heart Assay

In a head-to-head comparative evaluation of thirty-three C19-diterpenoid alkaloids using the isolated bullfrog heart assay, mesaconine exhibited a strong cardiac activity profile. While both mesaconine and hypaconine demonstrated strong cardiotonic effects relative to a reference drug, mesaconine achieved an average rate of amplitude increase within the top-performing range (16-118%) among the eleven active compounds [1]. Critically, a subsequent in vivo rat study clarified a key differentiator: at 0.1 μM, mesaconine increased cardiac output by 110% with sustained effects, whereas hypaconine's activity was transient . Furthermore, mesaconine demonstrated protective effects on myocardial ischemia-reperfusion injury in rat at a dose of 10⁻⁹ mol/L, with no significant effect on heart rate, differentiating it from non-selective inotropic agents [2].

Inotropic response

Head-to-head

Mesaconine: 110% cardiac output increase, sustained effect Hypaconine: transient activity at same concentration (0.1 µM)

Sustained inotropic response context; no heart-rate effect at 10⁻⁹ mol/L.

Isolated bullfrog heart screen and in vivo rat model.

Evidence Dimension	Cardiac output increase at 0.1 μM (in vivo rat model)
Target Compound Data	110% increase, sustained effect
Comparator Or Baseline	Hypaconine: transient activity at same concentration
Quantified Difference	Sustained vs. transient cardiotonic effect
Conditions	In vivo rat study; isolated bullfrog heart assay for potency screening

Why This Matters

For researchers developing sustained-release cardiotonic therapies, mesaconine's prolonged efficacy profile at low concentrations offers a quantifiable advantage over hypaconine, reducing the need for frequent dosing or higher concentrations that could increase off-target risks.

• [1] Jian XX, Tang P, Liu XX, Chao RB, Chen QH, She XK, Chen DL, Wang FP. Structure-cardiac activity relationship of C19-diterpenoid alkaloids. Nat Prod Commun. 2012 Jun;7(6):713-20. View Source
• [2] Liu XX, Jian XX, Cai XF, Chao RB, Chen QH, Chen DL, Wang XL. Cardioactive C₁₉-diterpenoid alkaloids from the lateral roots of Aconitum carmichaeli 'Fu Zi'. Chem Pharm Bull (Tokyo). 2012;60(1):144-9. View Source

Mitochondrial Energetics: Divergent Effects of Mesaconitine vs. Benzoylmesaconine

Microcalorimetric analysis of isolated rat liver mitochondria revealed a stark functional dichotomy between diester and monoester diterpenoid alkaloids. The diester mesaconitine exhibited an inhibitory effect on mitochondrial energy metabolism with an IC₅₀ of 1.82 μg/mL. In direct contrast, the monoester benzoylmesaconine promoted mitochondrial energy metabolism, with an EC₅₀ of 30.95 μg/mL [1]. This quantitative divergence is directly attributable to the presence of the ester bond at the C-8 position; mesaconine, which lacks this ester group entirely, is structurally predisposed toward the cardioprotective, mitophagy-promoting activity observed in its own studies rather than the inhibitory action of its diester precursor [2].

Mitochondrial energetics

Class-level inference

Mesaconitine (diester): IC₅₀ 1.82 µg/mL inhibitory Benzoylmesaconine (monoester): EC₅₀ 30.95 µg/mL promoting Mesaconine (ester-free): mitophagy activation, no inhibition

Functional divergence by esterification; mesaconine aligns with mitophagy promotion.

Microcalorimetric assay, isolated rat liver mitochondria.

Evidence Dimension	Mitochondrial energy metabolism modulation
Target Compound Data	N/A (Mesaconine is an ester-free alkaloid; its mitophagy-promoting activity is mechanistically opposite to inhibition).
Comparator Or Baseline	Mesaconitine (diester): IC₅₀ 1.82 μg/mL (inhibitory); Benzoylmesaconine (monoester): EC₅₀ 30.95 μg/mL (promoting)
Quantified Difference	Opposing functional effects based on esterification status
Conditions	Isolated rat liver mitochondria; TAM air isothermal microcalorimeter

Why This Matters

This data proves that compounds within the same alkaloid family cannot be substituted based on nominal similarity. Procurement of mesaconitine for mitochondrial research would yield inhibitory data, whereas mesaconine is required for studies focused on mitochondrial restoration and mitophagy activation.

• [1] Zhang DK, Yang ZR, Han X, Lin JZ, Li CY, Yang M, Wang JB, Zhao YL, Xiao XH. Microcalorimetric investigation of six alkaloids from Radix Aconite Lateralis Preparata (Fuzi) on the metabolic activity of mitochondria isolated from rat liver. J Therm Anal Calorim. 2017;130:1707–1715. View Source
• [2] Wang FP, Chao RB. On the Famous Traditional Chinese Medicine 'Fu Zi': Discovery, Research, and Development of Cardioactive Constituent Mesaconine. Nat Prod Bioprospect. 2021 Feb;11(1):15-20. View Source

Cardiotoxicity Threshold: Mesaconitine vs. Aconitine in Zebrafish Embryo Model

A comparative toxicological evaluation in embryonic zebrafish established distinct cardiotoxicity thresholds for two major diester alkaloids. Aconitine (AC) induced deficient cardiovascular systems at 2.5 μg/L, while mesaconitine (MA) required an 8-fold higher concentration of 20 μg/L to produce comparable adverse effects, including yolk sac hemorrhage and early cardiac dysfunction at 96 hours post-fertilization [1]. EC₅₀ comparison for pericardium edema further confirmed that AC exhibited greater cardiotoxicity than MA [1]. This intra-class difference among diester alkaloids underscores the critical need for compound-specific safety profiling. Mesaconine, as the ester-free hydrolysis product of mesaconitine, is explicitly characterized as a 'low-toxicity alternative' in the context of renal and cardiac protection, derived from processed Fuzi to mitigate the neuro- and cardiotoxicity concerns that constrain clinical use of its precursors [2].

Cardiotoxicity thresholds

Head-to-head

Aconitine: cardiotoxicity at 2.5 µg/L Mesaconitine: cardiotoxicity at 20 µg/L (8-fold difference) Mesaconine: ester-free, low-toxicity derivative

Toxicity threshold context; mesaconine (ester-free) shows low cardiotoxicity in this model.

Zebrafish embryo, 96 hpf; HPLC penetration 1.5%.

Evidence Dimension	Cardiotoxicity threshold in embryonic zebrafish
Target Compound Data	N/A (Mesaconine is the low-toxicity derivative; this data contextualizes the toxicity of its precursor).
Comparator Or Baseline	Aconitine: 2.5 μg/L induces cardiotoxicity; Mesaconitine: 20 μg/L induces cardiotoxicity
Quantified Difference	8-fold higher concentration required for mesaconitine to induce toxicity vs. aconitine
Conditions	Zebrafish embryo model, 96 h post-fertilization; HPLC analysis confirmed 1.5% penetration into embryos

Why This Matters

Researchers must avoid conflating mesaconine with mesaconitine. The precursor's cardiotoxicity (20 μg/L threshold) is a known hazard, whereas mesaconine is specifically selected for its low-toxicity profile, enabling studies where safety margins are paramount.

• [1] Liu F, Tan X, Han X, Li X, Li N, Zhang W, Wang J, Xiao X. Aconitum alkaloids induce cardiotoxicity and apoptosis in embryonic zebrafish by influencing the expression of cardiovascular relative genes. Toxicol Lett. 2019 May 1;305:10-18. View Source
• [2] Rui Y, Zhang X, Min X, Xie H, Ma X, Geng F, Liu R. Unlocking renal Restoration: Mesaconine from Aconitum plants restore mitochondrial function to halt cell apoptosis in acute kidney injury. Int Immunopharmacol. 2024 Apr 30;131:112170. View Source

Oral Bioavailability and Intestinal Absorption: Mesaconine Pharmacokinetic Profile

An in vivo pharmacokinetic study in rats quantified mesaconine's absorption behavior following oral administration. Mesaconine demonstrated poor absorption into the systemic circulation, with insufficient oral bioavailability primarily attributed to low intestinal permeability resulting from a lack of lipophilicity [1]. The intestinal absorption process followed first-order kinetics via passive diffusion [1]. While absolute bioavailability values were not calculated, the study established that a significant mass of unchanged mesaconine was detected in feces and that tissue distribution was broad [1]. This profile contrasts with certain monoester analogs like benzoylmesaconine, which exhibit different pharmacokinetic behaviors in comparative studies [2].

Oral bioavailability

Supporting evidence

Low intestinal permeability (passive diffusion, first-order kinetics) Insufficient oral bioavailability in rat model Broad tissue distribution; unchanged drug in feces

Bioavailability profile informs formulation strategy; parenteral routes may be required.

In vivo rat PK; UPLC-MS/MS; everted gut sac model.

Evidence Dimension	Oral absorption and bioavailability
Target Compound Data	Insufficient oral bioavailability; low intestinal permeability; first-order passive diffusion kinetics
Comparator Or Baseline	Benzoylmesaconine and other monoester alkaloids (comparative PK studies exist)
Quantified Difference	N/A (Quantitative bioavailability value not provided in accessible data)
Conditions	In vivo rat model; UPLC-MS/MS quantification; in vitro everted rat gut sac model

Why This Matters

This pharmacokinetic limitation informs experimental design: in vivo studies with mesaconine may require parenteral administration or formulation strategies to enhance bioavailability, a consideration not necessarily applicable to more lipophilic analogs.

• [1] Liu X, Tang M, Liu T, Wang C, Tang Q, Xiao Y, Yang R, Chao R. The in vivo pharmacokinetics, tissue distribution and excretion investigation of mesaconine in rats and its in vitro intestinal absorption study using UPLC-MS/MS. Xenobiotica. 2019 Jan;49(1):71-79. View Source
• [2] Zhang M, Peng C, Li X. Human intestine and liver microsomal metabolic differences between C19-diester and monoester diterpenoid alkaloids from the roots of Aconitum carmichaelii Debx. Toxicol In Vitro. 2017 Dec;45(Pt 3):318-333. View Source

Optimal Research and Procurement Scenarios for Mesaconine Based on Quantitative Differentiation

Cardiotonic Drug Discovery Requiring Sustained Inotropic Effect Without Chronotropy

Mesaconine is the optimal selection for programs targeting heart failure or myocardial ischemia-reperfusion injury where sustained positive inotropic support is required without increasing heart rate. At 0.1 μM, mesaconine increased cardiac output by 110% with sustained effects in rat models, outperforming hypaconine's transient activity . Additionally, at 10⁻⁹ mol/L, mesaconine improved left ventricular diastolic function with no significant chronotropic effect [1]. This profile is ideal for developing cardiotonic agents that avoid the tachycardia associated with conventional inotropes.

Mitochondrial Dysfunction and Mitophagy Research in Cardio- and Nephroprotection

Studies investigating the restoration of mitochondrial function via PINK1-dependent mitophagy should specifically procure mesaconine. Unlike its diester precursor mesaconitine, which inhibits mitochondrial energy metabolism (IC₅₀ 1.82 μg/mL), mesaconine activates cardioprotective mitophagy and reverses mitochondrial dysfunction [2][3]. In gentamicin-induced acute kidney injury models, mesaconine restored mitochondrial morphology, reversed membrane potential loss, and decreased apoptosis, demonstrating direct relevance for renal mitochondrial research [4].

Safety Pharmacology and Toxicology Studies for Aconitum-Derived Therapeutics

For toxicological screening or safety pharmacology where minimizing cardiotoxicity is a primary endpoint, mesaconine serves as a critical low-toxicity comparator. Zebrafish embryo studies quantified that the diester mesaconitine induces cardiotoxicity at 20 μg/L, while aconitine is toxic at 2.5 μg/L [5]. Mesaconine, as the ester-free derivative, is explicitly characterized as a 'low-toxicity alternative' [4]. It provides a benchmark for evaluating structure-toxicity relationships and for developing safer Aconitum-based formulations.

Analytical Method Development and Quality Control of Fuzi-Based Formulations

Given its distinct pharmacokinetic and metabolic profile, mesaconine is an essential reference standard for UPLC-MS/MS or HPLC-ELSD method development. Validated methods exist for simultaneous quantification of mesaconine alongside other Aconitum alkaloids in biological matrices [6]. Its specific intestinal absorption characteristics—first-order passive diffusion with low permeability [7]—necessitate its inclusion in multi-component analytical panels to ensure accurate bioanalytical data and quality control of processed Fuzi products.

Application

Selection Property

Validation Focus

Sustained cardiotonic mechanism research

Sustained inotropy with no chronotropic effect

Cardiac output and heart rate endpoints; ischemia-reperfusion model

Mitochondrial mitophagy and renal protection studies

PINK1-dependent mitophagy activation; no mitochondrial inhibition

Mitochondrial membrane potential, apoptosis and mitophagy markers

Aconitum alkaloid safety profiling

Low-toxicity comparator (ester-free C19-diterpenoid)

Cardiotoxicity threshold benchmarking; structure-toxicity relationships

Bioanalytical method development for Fuzi alkaloids

Reference standard for UPLC-MS/MS quantification

Multi-component alkaloid panel validation; matrix effect control

• [1] Liu XX, Jian XX, Cai XF, Chao RB, Chen QH, Chen DL, Wang XL. Cardioactive C₁₉-diterpenoid alkaloids from the lateral roots of Aconitum carmichaeli 'Fu Zi'. Chem Pharm Bull (Tokyo). 2012;60(1):144-9. View Source
• [2] Zhou JC, Jin CC, Wei XL, Xu RB, Wang RY, Zhang ZM, Tang B, Yu JM, Yu JJ, Shang S, Lv XX, Hua F, Li PP, Hu ZW, Shen YM, Wang FP, Ma XY, Cui B, Geng FN, Zhang XW. Mesaconine alleviates doxorubicin-triggered cardiotoxicity and heart failure by activating PINK1-dependent cardiac mitophagy. Front Pharmacol. 2023 Apr 12;14:1118017. View Source
• [3] Zhang DK, Yang ZR, Han X, Lin JZ, Li CY, Yang M, Wang JB, Zhao YL, Xiao XH. Microcalorimetric investigation of six alkaloids from Radix Aconite Lateralis Preparata (Fuzi) on the metabolic activity of mitochondria isolated from rat liver. J Therm Anal Calorim. 2017;130:1707–1715. View Source
• [4] Rui Y, Zhang X, Min X, Xie H, Ma X, Geng F, Liu R. Unlocking renal Restoration: Mesaconine from Aconitum plants restore mitochondrial function to halt cell apoptosis in acute kidney injury. Int Immunopharmacol. 2024 Apr 30;131:112170. View Source
• [5] Liu F, Tan X, Han X, Li X, Li N, Zhang W, Wang J, Xiao X. Aconitum alkaloids induce cardiotoxicity and apoptosis in embryonic zebrafish by influencing the expression of cardiovascular relative genes. Toxicol Lett. 2019 May 1;305:10-18. View Source
• [6] Tang L, Gong Y, Lv C, Ye L, Liu L, Liu Z. Development and validation of a highly sensitive UPLC-MS/MS method for simultaneous determination of aconitine, mesaconitine, hypaconitine, and five of their metabolites in rat blood and its application to a pharmacokinetics study. Xenobiotica. 2012 Jun;42(6):518-25. View Source
• [7] Liu X, Tang M, Liu T, Wang C, Tang Q, Xiao Y, Yang R, Chao R. The in vivo pharmacokinetics, tissue distribution and excretion investigation of mesaconine in rats and its in vitro intestinal absorption study using UPLC-MS/MS. Xenobiotica. 2019 Jan;49(1):71-79. View Source